Cas no 1121585-12-3 (2-Amino-5-chloropyridin-4-ol)
2-Amino-5-chloropyridin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-Hydroxy-5-Chloro pyridine
- 2-amino-5-chloro-1H-pyridin-4-one
- 2-Amino-5-chloro-4-pyridinol
- G65137
- 1121585-12-3
- Z2017843154
- AKOS006284701
- DB-134581
- AB42978
- EN300-93185
- 2-AMINO-5-CHLOROPYRIDIN-4-OL
- 887-169-1
- 2-Amino-5-chloropyridin-4-ol
-
- Inchi: 1S/C5H5ClN2O/c6-3-2-8-5(7)1-4(3)9/h1-2H,(H3,7,8,9)
- InChI Key: FFQWATRBGHOQBG-UHFFFAOYSA-N
- SMILES: ClC1=CNC(=CC1=O)N
Computed Properties
- Exact Mass: 144.0090405g/mol
- Monoisotopic Mass: 144.0090405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 55.1Ų
2-Amino-5-chloropyridin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029016002-250mg |
2-Amino-5-chloro-4-hydroxypyridine |
1121585-12-3 | 95% | 250mg |
$980.00 | 2023-09-04 | |
| Alichem | A029016002-1g |
2-Amino-5-chloro-4-hydroxypyridine |
1121585-12-3 | 95% | 1g |
$3155.55 | 2023-09-04 | |
| TRC | A604693-10mg |
2-Amino-5-chloropyridin-4-ol |
1121585-12-3 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A604693-50mg |
2-Amino-5-chloropyridin-4-ol |
1121585-12-3 | 50mg |
$ 135.00 | 2022-06-08 | ||
| TRC | A604693-100mg |
2-Amino-5-chloropyridin-4-ol |
1121585-12-3 | 100mg |
$ 230.00 | 2022-06-08 | ||
| Chemenu | CM486089-1g |
2-Amino-5-chloropyridin-4-ol |
1121585-12-3 | 97% | 1g |
$896 | 2022-06-14 | |
| Enamine | EN300-93185-0.05g |
2-amino-5-chloropyridin-4-ol |
1121585-12-3 | 95% | 0.05g |
$232.0 | 2023-06-20 | |
| Enamine | EN300-93185-0.1g |
2-amino-5-chloropyridin-4-ol |
1121585-12-3 | 95% | 0.1g |
$347.0 | 2023-06-20 | |
| Enamine | EN300-93185-0.25g |
2-amino-5-chloropyridin-4-ol |
1121585-12-3 | 95% | 0.25g |
$494.0 | 2023-06-20 | |
| Enamine | EN300-93185-0.5g |
2-amino-5-chloropyridin-4-ol |
1121585-12-3 | 95% | 0.5g |
$780.0 | 2023-06-20 |
2-Amino-5-chloropyridin-4-ol Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-Amino-5-chloropyridin-4-ol
Introduction to 2-Amino-5-chloropyridin-4-ol (CAS No. 1121585-12-3)
2-Amino-5-chloropyridin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1121585-12-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine features a pyridine core substituted with an amino group at the 2-position and a hydroxyl group at the 4-position, further modified by a chlorine atom at the 5-position. The unique structural configuration of this compound imparts distinct chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.
The molecular structure of 2-Amino-5-chloropyridin-4-ol consists of a six-membered aromatic ring containing nitrogen, with functional groups strategically positioned to enhance its biological activity. The presence of both an amino group (–NH₂) and a hydroxyl group (–OH) allows for diverse interactions with biological targets, including enzymes and receptors. Additionally, the chlorine substituent at the 5-position can influence electronic properties and metabolic stability, contributing to its potential as a pharmacophore in drug design.
In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds featuring the pyridine scaffold exhibit properties relevant to various therapeutic areas, such as anticancer, anti-inflammatory, and antimicrobial applications. The specific arrangement of substituents in 2-Amino-5-chloropyridin-4-ol makes it a promising candidate for further exploration in medicinal chemistry.
One of the most compelling aspects of 2-Amino-5-chloropyridin-4-ol is its versatility in serving as a building block for more complex molecules. Researchers have leveraged its structure to synthesize derivatives with enhanced binding affinity and selectivity for target proteins. For instance, modifications at the 3-position or 6-position of the pyridine ring can introduce additional functional groups that fine-tune pharmacokinetic profiles. This flexibility underscores the compound's importance in drug discovery pipelines.
Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 2-Amino-5-chloropyridin-4-ol. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential lead compounds with favorable pharmacological properties. These computational approaches complement experimental efforts, allowing researchers to accelerate the development of novel therapeutics.
The synthesis of 2-Amino-5-chloropyridin-4-ol typically involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key synthetic strategies include nucleophilic substitution reactions to introduce the amino and hydroxyl groups, followed by chlorination at the appropriate position. Advances in synthetic methodologies have improved yield and purity, making large-scale production more feasible for research and industrial applications.
In clinical research, 2-Amino-5-chloropyridin-4-ol has been investigated for its potential role in addressing unmet medical needs. Preclinical studies have explored its interaction with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The compound's ability to modulate these enzymes may lead to new treatment strategies for conditions ranging from cancer to neurodegenerative disorders.
The pharmacokinetic profile of 2-Amino-5-chloropyridin-4-ol is another critical area of study. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to ensure efficacy and safety in vivo. Techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its physicochemical properties and degradation pathways.
Regulatory considerations also play a significant role in the development of compounds like 2-Amino-5-chloropyridin-4-ol. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for advancing candidates into clinical trials. Documentation of synthesis routes, impurity profiles, and toxicological data ensures that regulatory authorities grant approval for further testing.
The future prospects for 2-Amino-5-chloropyridin-4-ol are promising, given its structural versatility and potential therapeutic applications. Ongoing research aims to expand its utility by exploring novel synthetic pathways and evaluating its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies will likely drive innovation in this field.
In conclusion,2-Amino-5-chloropyridin-4-ol (CAS No. 1121585-12-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for drug development, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its biological activity, this compound is poised to contribute significantly to future medical breakthroughs.
1121585-12-3 (2-Amino-5-chloropyridin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)